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Compound of Interest

Compound Name:
2-Bromo-6-(glutathion-S-

yl)hydroquinone

Cat. No.: B054152 Get Quote

Essential Safety and Handling Guide for 2-
Bromo-6-(glutathion-S-yl)hydroquinone
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 2-Bromo-6-(glutathion-S-yl)hydroquinone. The

following procedures are based on the known hazards of the parent compound, hydroquinone,

and general best practices for handling glutathione conjugates in a laboratory setting.

Personal Protective Equipment (PPE)
Proper PPE is essential to minimize exposure and ensure personal safety. The following table

summarizes the recommended PPE for handling 2-Bromo-6-(glutathion-S-yl)hydroquinone.
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Equipment Specification Purpose

Eye Protection

Safety glasses with side

shields or goggles. A face

shield is recommended if there

is a splash hazard.[1][2]

Prevents eye contact with the

chemical.[3]

Hand Protection

Nitrile gloves.[1] It is

recommended to check the

resistance of gloves to

chemicals with the supplier.[2]

Prevents skin contact.[3]

Respiratory Protection

Use in a well-ventilated area or

in a fume hood.[1][4] If dust is

generated, an air-purifying

respirator with a particulate

filter (P2 or N100/R100/P100)

may be necessary.[2][3]

Minimizes inhalation of dust or

aerosols.

Protective Clothing

A lab coat or a neoprene apron

should be worn.[1] Closed-toe

shoes and long pants are

mandatory.[1]

Protects skin from accidental

spills.

Operational Plan: Step-by-Step Handling Procedure
All work with 2-Bromo-6-(glutathion-S-yl)hydroquinone should be conducted in a designated

area, such as a chemical fume hood.[1]

Preparation:

Ensure all necessary PPE is available and in good condition.

Verify that the fume hood is functioning correctly.

Have a spill kit readily accessible.[1]

Locate the nearest eyewash station and safety shower.[3]
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Handling:

Wear the appropriate PPE as outlined in the table above.

Handle the compound in a fume hood to avoid inhalation of any dust or aerosols.[1]

Avoid direct contact with skin and eyes.[3]

When weighing the solid, do so in the fume hood on a tared container.

Post-Handling:

Thoroughly clean the work area after use.

Decontaminate all glassware and equipment that came into contact with the chemical.

Remove and dispose of gloves properly.

Wash hands thoroughly with soap and water after handling.[2]

Disposal Plan: Step-by-Step Waste Management
Proper disposal of chemical waste is critical to prevent environmental contamination and

ensure safety.

Waste Segregation:

All solid waste contaminated with 2-Bromo-6-(glutathion-S-yl)hydroquinone (e.g.,

weighing paper, contaminated gloves, paper towels) should be placed in a designated,

labeled hazardous waste container.[1]

Liquid waste (solutions containing the compound) should be collected in a separate,

labeled hazardous waste container.

Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "2-Bromo-6-(glutathion-S-yl)hydroquinone".
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Storage:

Store waste containers in a designated, secure area away from incompatible materials.

Disposal:

Arrange for the disposal of the hazardous waste through your institution's environmental

health and safety (EHS) office, following all local, state, and federal regulations.

Experimental Workflow
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Caption: Workflow for safe handling and disposal of 2-Bromo-6-(glutathion-S-
yl)hydroquinone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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